Cas no 114626-01-6 (Benzenamine, 3-[4-(3-nitrophenyl)-1,3-butadiynyl]-)

Benzenamine, 3-[4-(3-nitrophenyl)-1,3-butadiynyl]- structure
114626-01-6 structure
Product Name:Benzenamine, 3-[4-(3-nitrophenyl)-1,3-butadiynyl]-
CAS No:114626-01-6
MF:C16H10N2O2
MW:262.262803554535
CID:1202537
PubChem ID:71338476
Update Time:2025-04-20

Benzenamine, 3-[4-(3-nitrophenyl)-1,3-butadiynyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-[4-(3-nitrophenyl)-1,3-butadiynyl]-
    • 3-[4-(3-nitrophenyl)buta-1,3-diynyl]aniline
    • 3-[4-(3-Nitrophenyl)buta-1,3-diyn-1-yl]aniline
    • DTXSID00766053
    • 114626-01-6
    • Inchi: 1S/C16H10N2O2/c17-15-9-3-7-13(11-15)5-1-2-6-14-8-4-10-16(12-14)18(19)20/h3-4,7-12H,17H2
    • InChI Key: FNSQLRFCKJEMPN-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=C(C#CC#CC2=CC=CC(=C2)N)C=1)=O

Computed Properties

  • Exact Mass: 262.0743
  • Monoisotopic Mass: 262.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 69.16
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